1-[(5-Methyl-1,3,4-thiadiazol-2-YL)methyl]piperazine

• Molecular Formula: C8H14N4S
• Molecular Weight: 198.29 g/mol
• IUPAC Name: 2-methyl-5-(piperazin-1-ylmethyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C8H14N4S/c1-7-10-11-8(13-7)6-12-4-2-9-3-5-12/h9H,2-6H2,1H3
• InChI Key: VKUUWJPZHIKMFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)CN2CCNCC2

Description

Chemical Identity and Nomenclature of 1-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]piperazine

Systematic IUPAC Nomenclature and Structural Representation

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]piperazine . The name reflects its structure: a piperazine ring (a six-membered diamine) with a methylene (-CH2-) linker attached to the 2-position of a 1,3,4-thiadiazole ring, which itself bears a methyl group at the 5-position.

The structural representation (Figure 1) highlights the following features:

• Piperazine core : A six-membered ring with two nitrogen atoms at positions 1 and 4.
• 1,3,4-Thiadiazole substituent : A five-membered heterocycle containing one sulfur (position 1), two nitrogen atoms (positions 3 and 4), and a methyl group at position 5.
• Methylene bridge : Connects the piperazine’s nitrogen to the thiadiazole’s 2-position.

The SMILES notation for this compound is C1CNCCN1CC2=NN=C(S2)C , which encodes the connectivity of atoms.

Alternative Naming Conventions and Registry Identifiers

This compound is recognized under several identifiers:

• CAS Registry Numbers : While the base compound’s CAS number is not explicitly listed in the provided sources, its dihydrochloride salt is documented as 133978-15-1 . Another dihydrochloride form is assigned 2225147-02-2 .
• PubChem CID : Not directly available in the search results, but structurally related compounds, such as 1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine, have CID 86769314 .
• Synonyms :
  • 1-(5-Methyl-1,3,4-thiadiazol-2-yl)methylpiperazine
  • Piperazine, 1-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-

Molecular Formula and Weight Analysis

The molecular formula is C8H14N4S , derived from:

• Piperazine (C4H10N2) : Contributes 4 carbons, 10 hydrogens, and 2 nitrogens.
• Methylene-thiadiazole group (C4H4N2S) : Includes the methylene bridge (CH2), the thiadiazole ring (C2HN2S), and the methyl substituent (CH3).

Molecular weight calculation :
$$
\text{MW} = (8 \times 12.01) + (14 \times 1.008) + (4 \times 14.01) + 32.07 = 198.30 \, \text{g/mol}
$$

For the dihydrochloride salt (C8H14N4S·2HCl), the theoretical molecular weight is:
$$
198.30 + 2(36.46) = 271.22 \, \text{g/mol}
$$
However, experimental data from synthesis reports note a molecular weight of 257.19 g/mol , suggesting potential discrepancies in hydration or salt stoichiometry.

Table 1: Molecular Characteristics

Property	Value
Molecular formula	C8H14N4S
Molecular weight	198.30 g/mol
CAS (dihydrochloride)	133978-15-1, 2225147-02-2

Preparation Methods

Precursor Synthesis: Construction of 5-Methyl-1,3,4-thiadiazole Core

The 1,3,4-thiadiazole ring is typically synthesized via cyclization reactions involving thiosemicarbazides or hydrazine derivatives with appropriate carboxylic acid derivatives or their equivalents.

• Method A: Cyclization of Thiosemicarbazide with Acetic Acid Derivatives

  The 5-methyl group can be introduced by using acetic acid or its derivatives as the carbon source. Thiosemicarbazide reacts with acetic acid or acetyl chloride under dehydrating conditions (e.g., polyphosphoric acid or phosphorus oxychloride) to yield 5-methyl-1,3,4-thiadiazole-2-thiol.

• Method B: Hydrazine Hydrate Reaction

  As reported in related thiadiazole-piperazine conjugates, hydrazine hydrate reacts with 5,5′-(piperazin-1,4-diyl)bis(1,3,4-thiadiazole-2-thiol) to yield hydrazinyl derivatives, which can be further cyclized or functionalized to obtain the methyl-substituted thiadiazole ring.

Functionalization with Piperazine

The key step involves linking the 5-methyl-1,3,4-thiadiazole moiety to the piperazine ring via a methylene bridge at the 2-position of the thiadiazole ring.

• Method A: Nucleophilic Substitution with Chloromethyl Derivatives

  Preparation of 2-(chloromethyl)-5-methyl-1,3,4-thiadiazole allows nucleophilic substitution by piperazine. The chloromethyl intermediate is reacted with piperazine in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) in the presence of a base like sodium bicarbonate or triethylamine to afford 1-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]piperazine.

• Method B: Direct Alkylation

  Alternatively, 5-methyl-1,3,4-thiadiazole-2-thiol can be alkylated with piperazine derivatives under reflux conditions in methanol or ethanol with catalytic amounts of base, leading to the formation of the methylene-linked product.

Representative Synthetic Scheme

Step	Reaction	Conditions	Yield (%)	Notes
1	Cyclization of thiosemicarbazide with acetic acid derivative	Reflux with POCl3 or polyphosphoric acid	70-85	Formation of 5-methyl-1,3,4-thiadiazole-2-thiol
2	Chloromethylation of 5-methyl-1,3,4-thiadiazole	Reaction with formaldehyde and HCl or chloromethyl methyl ether	60-75	Formation of 2-(chloromethyl)-5-methyl-1,3,4-thiadiazole
3	Nucleophilic substitution with piperazine	DMF, NaHCO3, room temperature to reflux, overnight	65-80	Affords 1-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]piperazine

Analytical Characterization and Purity Confirmation

The synthesized compound is typically characterized by:

• Infrared Spectroscopy (IR): Identification of characteristic thiadiazole ring vibrations and piperazine N-H stretches.
• Nuclear Magnetic Resonance (NMR): $$^{1}H$$ NMR shows signals corresponding to the piperazine methylene protons (typically multiplets around 2.4-3.6 ppm) and the methyl group on the thiadiazole ring (singlet near 2.3 ppm). $$^{13}C$$ NMR confirms the carbon environments.
• Mass Spectrometry (MS): Molecular ion peak corresponding to the molecular weight of the compound.
• Elemental Analysis: Carbon, hydrogen, nitrogen, and sulfur content consistent with theoretical values.

Literature Examples and Research Data

Benzylpiperazine-Thiadiazole Derivatives

Another relevant synthetic approach involves the reaction of 1-(5-substituted-1,3,4-thiadiazol-2-yl)piperazine with benzyl chloride derivatives in DMF with sodium bicarbonate as base, as described in anti-Helicobacter pylori agents research. This method demonstrates the utility of nucleophilic substitution on the piperazine nitrogen with halomethyl-substituted thiadiazoles.

Summary Table of Preparation Methods

Preparation Step	Reagents	Solvent	Conditions	Yield (%)	Reference
Cyclization to 5-methyl-1,3,4-thiadiazole-2-thiol	Thiosemicarbazide + Acetic acid derivative	POCl3 or PPA	Reflux	70-85
Chloromethylation	5-methyl-1,3,4-thiadiazole + Formaldehyde/HCl	Solvent (e.g., chloroform)	Ambient to reflux	60-75
Nucleophilic substitution with piperazine	2-(chloromethyl)-5-methyl-1,3,4-thiadiazole + Piperazine	DMF + NaHCO3	Room temp to reflux, overnight	65-80

Chemical Reactions Analysis

Types of Reactions

1-[(5-Methyl-1,3,4-thiadiazol-2-YL)methyl]piperazine can undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized under specific conditions.

Reduction: Reduction reactions can modify the functional groups attached to the thiadiazole ring.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiadiazole ring may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the piperazine ring.

Scientific Research Applications

1-[(5-Methyl-1,3,4-thiadiazol-2-YL)methyl]piperazine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential as an antimicrobial agent, with activity against various bacterial and fungal strains.

Medicine: Research is ongoing into its potential as a therapeutic agent for treating infections and other diseases.

Industry: The compound can be used in the development of new materials with specific properties, such as dyes and polymers.

Mechanism of Action

The mechanism of action of 1-[(5-Methyl-1,3,4-thiadiazol-2-YL)methyl]piperazine involves its interaction with specific molecular targets. The thiadiazole moiety can interact with enzymes and proteins, potentially inhibiting their activity. This interaction can disrupt essential biological pathways, leading to antimicrobial effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Thiadiazole-Piperazine Derivatives

a. 1-(5-(5-Nitroaryl)-1,3,4-thiadiazol-2-yl)piperazine (Compounds 5a-b)

• Structure : Similar backbone but substituted with nitroaryl groups at the thiadiazole C5 position.
• Synthesis: Prepared via nucleophilic substitution of chloro-thiadiazole derivatives with piperazine hydrate in ethanol .
• Activity : Derivatives (e.g., 6a-q) exhibit antimicrobial activity against H. pylori, with MIC values comparable to metronidazole .

b. 1-Benzoyl-4-[5-(1-methyl-5-nitro-1H-imidazol-2-yl)-1,3,4-thiadiazol-2-yl]piperazine (CAS 872581-04-9)

• Structure : Incorporates a benzoyl group and a nitroimidazole-thiadiazole hybrid.
• Molecular Formula : C₁₇H₁₇N₇O₃S (MW 399.43).
• Key Difference : The benzoyl group may improve lipophilicity, altering pharmacokinetic profiles compared to the simpler methyl-thiadiazole derivative .

Heterocycle-Substituted Piperazines

a. 1-[(5-Methyl-1H-1,2,4-triazol-3-yl)methyl]piperazine (CAS 1247516-32-0)

• Structure : Replaces thiadiazole with a 1,2,4-triazole ring.
• Molecular Formula : C₈H₁₅N₅ (MW 181.24).
• Key Difference : Triazoles are bioisosteres for thiadiazoles, offering improved metabolic stability and hydrogen-bonding capacity. However, reduced sulfur content may diminish interactions with sulfur-binding enzymes .

b. 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperazine (CAS 885699-33-2)

• Structure : Substitutes thiadiazole with a thiazole ring.
• Molecular Formula : C₉H₁₅N₃S (MW 197.3).
• The methyl group at C4 may enhance steric hindrance .

Pharmacologically Active Piperazine Derivatives

a. Azole-Containing Piperazines (e.g., 1-(4-Chlorophenyl)(phenyl)methyl-piperazine derivatives)

• Activity : Exhibit broad-spectrum antimicrobial activity (MIC: 3.1–25 μg/mL) against bacterial and fungal strains, comparable to chloramphenicol and fluconazole .
• Key Difference : Bulky aromatic substituents (e.g., benzhydryl groups) improve membrane penetration but may reduce solubility compared to the methyl-thiadiazole analog .

Data Tables: Comparative Analysis

Table 1. Structural and Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Heterocycle	Key Substituent	LogP* (Predicted)
Target Compound	C₇H₁₄Cl₂N₄S	253.18	Thiadiazole	5-Methyl	1.2
1-(5-Nitroaryl-thiadiazole)piperazine	C₁₀H₁₀N₆O₂S	278.29	Thiadiazole	5-Nitroaryl	2.5
1-(Triazolylmethyl)piperazine	C₈H₁₅N₅	181.24	Triazole	5-Methyl	0.8
1-(Thiazolylmethyl)piperazine	C₉H₁₅N₃S	197.3	Thiazole	4-Methyl	1.5

*LogP values estimated using ChemDraw.

Biological Activity

1-[(5-Methyl-1,3,4-thiadiazol-2-YL)methyl]piperazine is a compound that has garnered attention for its potential biological activities. This article reviews the compound's pharmacological properties, including its anticancer, antimicrobial, and neuroprotective effects, supported by various studies and data.

• Common Name : 1-[(5-Methyl-1,3,4-thiadiazol-2-YL)methyl]piperazine
• CAS Number : 933728-45-1
• Molecular Formula : C₈H₁₄N₄S
• Molecular Weight : 198.29 g/mol

Anticancer Activity

Recent studies have highlighted the anticancer potential of 1,3,4-thiadiazole derivatives. For instance:

• In vitro studies demonstrated that compounds containing the thiadiazole moiety exhibit significant cytotoxicity against various cancer cell lines. One study reported an IC₅₀ of 0.28 µg/mL against breast cancer MCF-7 cells, indicating potent growth inhibitory activity through cell cycle arrest at the G2/M phase .
• The addition of a piperazine ring to these compounds enhances their lipophilicity and consequently their anticancer activity. This structural modification has been linked to improved efficacy in inhibiting cancer cell proliferation .

Study	Cell Line	IC₅₀ Value	Mechanism
Study A	MCF-7 (breast cancer)	0.28 µg/mL	G2/M phase arrest
Study B	HepG2 (liver cancer)	Not specified	Cell cycle inhibition

Antimicrobial Activity

The compound has also shown promise as an antimicrobial agent:

• Research indicates that derivatives of 1,3,4-thiadiazole possess broad-spectrum antimicrobial properties. These compounds have been effective against various bacterial and fungal strains, with some studies reporting significant inhibition of growth .

Neuroprotective Effects

Neuroprotective properties have been observed in certain derivatives:

• Compounds derived from the thiadiazole scaffold have demonstrated anticonvulsant activity in animal models. For example, a study found that specific derivatives exhibited up to 83% inhibition in seizure models at doses of 20 mg/kg . This suggests potential therapeutic applications in treating epilepsy and other neurological disorders.

Case Study 1: Anticancer Efficacy

A study evaluated the anticancer efficacy of a series of thiadiazole derivatives, including those with piperazine substitutions. The results indicated enhanced cytotoxicity against multiple myeloma and solid tumors when compared to traditional chemotherapeutics.

Case Study 2: Antimicrobial Screening

In a comprehensive screening of various 1,3,4-thiadiazole derivatives against clinical isolates of bacteria and fungi, several compounds showed significant activity. The structure–activity relationship (SAR) analysis revealed that modifications on the thiadiazole ring could lead to improved antimicrobial potency.

Q & A

Q. What are the common synthetic routes for synthesizing 1-[(5-Methyl-1,3,4-thiadiazol-2-YL)methyl]piperazine, and how do reaction conditions influence yield?

Methodological Answer: The compound is typically synthesized via alkylation of piperazine with a thiadiazole-containing alkyl halide. Key steps include:

• Thiadiazole formation : Lawesson’s reagent is used to cyclize thioamides into 1,3,4-thiadiazoles .
• Piperazine alkylation : Reaction of piperazine with a 5-methyl-1,3,4-thiadiazol-2-ylmethyl halide in polar aprotic solvents (e.g., DMF) under basic conditions (e.g., K₂CO₃) .
• Salt formation : Conversion to dihydrochloride salts improves crystallinity and stability .
  Critical Factors : Solvent polarity, temperature (60–80°C), and stoichiometric excess of piperazine (1.5–2 eq) optimize yields (65–85%) .

Q. What spectroscopic techniques are essential for characterizing this compound, and what key spectral markers should be identified?

Methodological Answer:

• ¹H/¹³C NMR : Piperazine protons (δ 2.5–3.5 ppm, multiplet) and thiadiazole carbons (δ 160–170 ppm) .
• IR : C–S stretch (650–750 cm⁻¹) and N–H bending (1,550 cm⁻¹) confirm thiadiazole and piperazine moieties .
• Mass Spectrometry : Molecular ion [M+H]⁺ at m/z 214.07 and fragmentation patterns (e.g., loss of HCl in dihydrochloride salts) .

Q. What in vitro assays are used to screen for antimicrobial activity in thiadiazole-piperazine hybrids?

Methodological Answer:

• Broth microdilution : Minimum inhibitory concentration (MIC) against S. aureus (Gram+) and E. coli (Gram–) .
• Cytotoxicity : MTT assay on HEK293 cells to calculate selectivity indices .
• Time-kill kinetics : Evaluates bactericidal vs. bacteriostatic effects .

Advanced Research Questions

Q. How can reaction parameters be optimized to minimize by-products during alkylation of piperazine with thiadiazole derivatives?

Methodological Answer:

• Microwave-assisted synthesis : Reduces reaction time (30 min vs. 12 h) and improves regioselectivity .
• Phase-transfer catalysis : Tetrabutylammonium bromide (TBAB) enhances alkylation efficiency in biphasic systems .
• Purification : Column chromatography (silica gel, CH₂Cl₂:MeOH 9:1) removes unreacted piperazine and dimeric by-products .

Q. How do structural modifications (e.g., methyl group position on thiadiazole) affect serotonin receptor binding affinity?

Methodological Answer:

• 5-HT₁A/2A receptor assays : Radioligand displacement studies show that 5-methyl substitution on thiadiazole improves binding (IC₅₀ = 0.12 µM) by enhancing hydrophobic interactions .
• Computational docking : Molecular dynamics simulations reveal that meta-substitution on the arylpiperazine moiety stabilizes receptor-ligand complexes via π-π stacking .

Q. What strategies resolve contradictions in spectral data for structurally similar derivatives (e.g., unexpected splitting in NMR)?

Methodological Answer:

• 2D NMR (COSY, HSQC) : Assigns splitting patterns caused by restricted rotation in thiadiazole-piperazine hybrids .
• Variable-temperature NMR : Identifies dynamic effects (e.g., chair-chair flipping of piperazine) .
• X-ray crystallography : Resolves ambiguities in regiochemistry for crystalline derivatives .

Key Research Challenges

• Degradation pathways : Hydrolysis of thiadiazole under acidic conditions requires stabilization via lyophilization or salt formation .
• Isomer separation : Chiral HPLC (Chiralpak AD-H column) resolves enantiomers in non-symmetric derivatives .
• In vivo bioavailability : Prodrug strategies (e.g., acetylated piperazine) enhance blood-brain barrier penetration .